3-[5-(Chloromethyl)isoxazol-3-YL]pyridine

• IUPAC Name: 5-(chloromethyl)-3-pyridin-3-yl-1,2-oxazole
• InChI: InChI=1S/C9H7ClN2O/c10-5-8-4-9(12-13-8)7-2-1-3-11-6-7/h1-4,6H,5H2
• InChI Key: GFPUFSQJQLTQQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NOC(=C2)CCl
• Molecular Formula: C9H7ClN2O
• DSSTOX Substance ID: DTXSID00564955
• Molecular Weight: 194.62 g/mol
• CAS RN: 130775-64-3

Description

“3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” is a chemical compound with the empirical formula C9H8Cl2N2O. It is a type of halogenated heterocycle. This compound is usually sold in the form of a solid.

Synthesis Analysis

The synthesis of isoxazoles, the class of compounds to which “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” belongs, can be achieved through various methods. One common method is the 1,3-dipolar cycloaddition of nitrile oxides with alkynes. Another method involves the reaction of hydroxylamine with 1,3-diketones or derivatives of propiolic acid.

Molecular Structure Analysis

The molecular weight of “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” is 231.08. The SMILES string representation of this compound is ClCC1=CC(C2=CC=CN=C2)=NO1.

Chemical Reactions Analysis

Isoxazoles, including “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine”, can undergo a variety of chemical reactions. For instance, due to the weak N-O bond in the isoxazole ring, isoxazoles tend to collapse under UV irradiation, rearranging to oxazole through an azirine intermediate.

Physical And Chemical Properties Analysis

“3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” is a solid compound. Its molecular weight is 231.08, and its empirical formula is C9H8Cl2N2O.

Scientific Research Applications

Synthesis and Reactivity

The compound has been involved in the synthesis of new pyridyl-5-one derivatives through reactions with various aryl aldehydes, leading to a series of heterocyclic compounds with potential applications in medicinal chemistry and materials science. For instance, the reaction of 3-(pyridin-3-yl)isoxazol-5(4H)-one with phosphorus oxychloride produces 3-(5-chloroisoxazol-3-yl)pyridine, which upon further reactions yields a range of products including azidoisoxazolyl pyridines, isoxazol-5-amine derivatives, and compounds with thiourea, phenylthiourea, and aminoacetic acid isoxazole derivatives. These processes underline the compound's role as a foundational chemical for synthesizing new molecules with diverse structures and functionalities (El‐Badawi et al., 2008).

Applications in Electrochromic Compounds

The compound has also found applications in the development of electrochromic materials. Research into the electrochemical and optical properties of electrochromic 3-aryl-4,5-bis(pyridin-4-yl)isoxazoles derivatives, which contain conjugated pyridine fragments, has shown promising results. These substances, synthesized using similar pyridine derivatives, exhibit reversible color changes upon the application of voltage, indicating their potential use in electrochromic devices and displays (Chicheva et al., 2019).

Safety and Hazards

Sigma-Aldrich, a supplier of “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine”, sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. Therefore, users should assume responsibility to confirm the product’s identity and/or purity.

Future Directions

Isoxazoles, including “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine”, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use. Future research may focus on developing new synthetic routes and exploring further applications of isoxazoles in medicinal chemistry.